3,5-Di(propan-2-yl)phenyl prop-1-en-1-ylcarbamate
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Description
3,5-Di(propan-2-yl)phenyl prop-1-en-1-ylcarbamate is an organic compound with a complex structure It is characterized by the presence of isopropyl groups attached to a phenyl ring, which is further connected to a prop-1-en-1-ylcarbamate moiety
Properties
CAS No. |
88310-23-0 |
|---|---|
Molecular Formula |
C16H23NO2 |
Molecular Weight |
261.36 g/mol |
IUPAC Name |
[3,5-di(propan-2-yl)phenyl] N-prop-1-enylcarbamate |
InChI |
InChI=1S/C16H23NO2/c1-6-7-17-16(18)19-15-9-13(11(2)3)8-14(10-15)12(4)5/h6-12H,1-5H3,(H,17,18) |
InChI Key |
GSLRHRLCWOFSGA-UHFFFAOYSA-N |
Canonical SMILES |
CC=CNC(=O)OC1=CC(=CC(=C1)C(C)C)C(C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3,5-Di(propan-2-yl)phenyl prop-1-en-1-ylcarbamate typically involves multiple steps. One common approach is to start with the preparation of the 3,5-Di(propan-2-yl)phenyl intermediate, which can be achieved through Friedel-Crafts alkylation of benzene with isopropyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride. The resulting 3,5-Di(propan-2-yl)benzene is then subjected to a reaction with prop-1-en-1-yl isocyanate under controlled conditions to form the final carbamate product.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification steps such as recrystallization or chromatography may be employed to obtain the desired product with high purity.
Chemical Reactions Analysis
Types of Reactions
3,5-Di(propan-2-yl)phenyl prop-1-en-1-ylcarbamate can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.
Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the reduction of the double bond in the prop-1-en-1-yl group.
Substitution: The phenyl ring can undergo electrophilic substitution reactions, such as nitration or halogenation, using reagents like nitric acid or bromine.
Common Reagents and Conditions
Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)
Reduction: Hydrogen gas (H2), palladium catalyst (Pd/C)
Substitution: Nitric acid (HNO3), bromine (Br2)
Major Products Formed
Oxidation: Formation of carboxylic acids or ketones
Reduction: Formation of saturated carbamates
Substitution: Formation of nitro or halogenated derivatives
Scientific Research Applications
3,5-Di(propan-2-yl)phenyl prop-1-en-1-ylcarbamate has several scientific research applications:
Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.
Medicine: Explored for its potential use in drug development, particularly in the design of novel therapeutic agents.
Industry: Utilized in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 3,5-Di(propan-2-yl)phenyl prop-1-en-1-ylcarbamate involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets may vary depending on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
3,5-Di(propan-2-yl)phenyl prop-1-en-1-ylcarbamate: shares structural similarities with other carbamate derivatives, such as:
Uniqueness
The uniqueness of 3,5-Di(propan-2-yl)phenyl prop-1-en-1-ylcarbamate lies in its specific substitution pattern and the presence of both isopropyl and prop-1-en-1-yl groups. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various applications.
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